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Compound of Interest

Benzoic acid, 4-chloro-, 4-
Compound Name:
hydroxyphenyl ester

Cat. No.: B13786835

Get Quote

Executive Summary

This technical guide provides a comprehensive physicochemical and synthetic profile of 4-
hydroxyphenyl 4-chlorobenzoate (CAS: 73092-79-2). As a bifunctional aromatic ester

possessing both a phenolic hydroxyl group and a para-chloro substituted benzoate core, this
compound serves as a critical "AB-type" monomer in the synthesis of liquid crystalline
polyesters (LCPs) and high-performance polyarylates. Its rigid rod-like structure (mesogen)
imparts anisotropic melt-forming properties to resulting polymers, making it a material of high
interest in materials science and macromolecular engineering.

Molecular Architecture & Identification

The molecule consists of two benzene rings linked by an ester bond. The "head" is a 4-
chlorobenzoyl moiety, and the "tail" is a 4-hydroxyphenol (hydroquinone) moiety. This
asymmetry is crucial for its reactivity; the phenolic hydroxyl group remains free for further
polymerization or functionalization.
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Parameter Data

IUPAC Name 4-Hydroxyphenyl 4-chlorobenzoate

Synonyms Benzoic écid, 4-chloro-, 4-hydroxyphenyl ester;
Hydroquinone mono-p-chlorobenzoate

CAS Registry Number 73092-79-2

Molecular Formula C13H9ClOs3

Molecular Weight 248.66 g/mol

SMILES 0O=C(Oclccc(O)ccl)cleec(Clecl

InChl Key QODPSUCGKVLBCA-UHFFFAOYSA-N

Thermodynamic & Physical Characterization

The thermal properties of 4-hydroxyphenyl 4-chlorobenzoate are defined by its rigid aromatic
backbone, which facilitates -1t stacking interactions. The melting point is a critical purity
indicator.

Physical Property Table
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Property Value / Description Notes

Typically colorless to pale

Physical State Crystalline Solid ]
beige needles or powder.
) ] Sharp transition indicates high
Melting Point 117 -119°C )
purity [1].
- ) Predicted at 760 mmHg;
Boiling Point ~417.6 °C -
decomposes before boiling.
) Predicted value based on
Density 1.357 g/cm3 o
group contribution methods.
- Polar aprotic solvents dissolve
Solubility (Soluble) DMSO, DMF, THF, Acetone
the compound well.
N Hydrophobic aromatic core
Solubility (Insoluble) Water, Hexane o .
limits aqueous solubility.[1]
Typical for phenol; allows
pKa (Phenolic OH) ~9.9 deprotonation by weak bases

(e.g., K2CO:s).

Spectroscopic Signhature[2]

e 1H NMR (400 MHz, DMSO-ds): The spectrum is characterized by two distinct AA'BB' systems
and a singlet for the hydroxyl proton.

[¢]

0 9.51 (s, 1H): Phenolic -OH (Exchangeable with D20).

[¢]

0 8.05 (d, 2H): Protons ortho to the ester carbonyl (Benzoate ring).

o

0 7.65 (d, 2H): Protons meta to the ester carbonyl (Benzoate ring).

o

0 7.05 (d, 2H): Protons ortho to the ester oxygen (Phenolic ring).

[¢]

0 6.80 (d, 2H): Protons ortho to the hydroxyl group (Phenolic ring).

e |IR Spectrum:
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o 1730-1740 cm~*: Strong C=0 stretching (Ester).
o 3300-3400 cm~1: Broad O-H stretching (Phenol).

Synthesis & Purification Protocols
Core Challenge: Mono-Esterification

The primary synthetic challenge is the selective mono-acylation of hydroquinone. Since
hydroquinone has two identical hydroxyl groups, statistical reaction with 4-chlorobenzoyl
chloride often leads to the formation of the diester (1,4-bis(4-chlorobenzoyloxy)benzene) as a
major byproduct.

Strategy: To maximize the yield of the mono-ester, hydroquinone is used in excess (typically 2—
3 equivalents) relative to the acid chloride.

Experimental Protocol

Reagents:

e 4-Chlorobenzoyl chloride (1.0 eq)

e Hydroquinone (3.0 eq)

o Triethylamine (1.1 eq) or Pyridine

e Solvent: THF (Tetrahydrofuran) or DCM (Dichloromethane)
Step-by-Step Methodology:

e Preparation: In a dry 3-neck round-bottom flask under nitrogen atmosphere, dissolve
Hydroquinone (3.0 eq) in anhydrous THF. Add Triethylamine (1.1 eq).

» Addition: Cool the solution to 0°C. Dissolve 4-Chlorobenzoyl chloride (1.0 eq) in a minimal
amount of THF. Add this solution dropwise to the hydroquinone mixture over 60 minutes.
Slow addition is crucial to maintain a high local concentration of hydroquinone.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).
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o Workup:
o Filter off the precipitated triethylamine hydrochloride salt.
o Concentrate the filtrate under reduced pressure.[2]

o Redissolve the residue in Ethyl Acetate and wash with water (to remove excess unreacted
hydroquinone, which is water-soluble) followed by 0.5M HCI and Brine.

 Purification:
o The crude product may still contain traces of diester.

o Recrystallization: Dissolve in hot Ethanol/Water (9:1) or Toluene. Cool slowly to crystallize
the mono-ester.

o Yield: Typical isolated yields range from 55% to 65%.

Synthesis Workflow Diagram
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Figure 1: Selective synthesis pathway for 4-hydroxyphenyl 4-chlorobenzoate favoring mono-
ester formation.

Chemical Reactivity & Applications[1][2][3][4][5][6]
Polymerization (Liquid Crystal Polyesters)

This compound is a classic AB-monomer. It contains a carboxylic acid precursor (the
chlorobenzoate group is stable, but the molecule is often used as a comonomer where the -OH
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reacts with diacids, or the chloro group is modified). More commonly, it serves as a structural
model for "rigid rod" segments in polymer chains.

When copolymerized (e.g., via transesterification if the chloro-group were a carboxylate, or
using the phenol group), the rigid aromatic rings align in the melt phase, forming nematic or
smectic liquid crystal domains. This alignment results in polymers with:

e High tensile modulus.
o Excellent thermal stability.

e Chemical resistance.

Pharmaceutical Intermediate

The 4-chlorobenzoyl moiety is a pharmacophore found in fibrate drugs (e.g., Bezafibrate). This
ester can serve as a lipophilic intermediate or a prodrug scaffold where the ester bond is
cleaved in vivo to release the active phenol or benzoic acid derivative.

Reactivity Logic Diagram
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Figure 2: Primary reactivity pathways and downstream applications.

Safety & Handling (MSDS Summary)
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e Hazards: Irritant to eyes, respiratory system, and skin.
e Handling: Use local exhaust ventilation. Avoid dust formation.

o Storage: Store in a cool, dry place. Keep container tightly closed. Hydrolytically stable under
neutral conditions but avoid prolonged exposure to moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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